Cas no 2094420-29-6 (1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine)

• Product Name: 1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine
• CAS No: 2094420-29-6
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 6028912
• PubChem ID: 122133337
• Update Time: 2025-05-20

1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS033427505
• 1-[2-(2-nitrophenyl)ethylsulfonyl]-4-prop-2-ynylpiperazine
• EN300-6565519
• Z1559006534
• 2094420-29-6
• 1-[2-(2-nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine
• 1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine

• Inchi： 1S/C15H19N3O4S/c1-2-8-16-9-11-17(12-10-16)23(21,22)13-7-14-5-3-4-6-15(14)18(19)20/h1,3-6H,7-13H2
• InChI Key： GIRJKNFXJUFGTR-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1[N+](=O)[O-])(N1CCN(CC#C)CC1)(=O)=O

Computed Properties

• Exact Mass: 337.10962727g/mol
• Monoisotopic Mass: 337.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8Ų

Additional information on 1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine

Comprehensive Overview of 1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine (CAS No. 2094420-29-6)

1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine (CAS No. 2094420-29-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a piperazine core, a 2-nitrophenyl group, and a prop-2-yn-1-yl substituent, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a sulfonyl-based scaffold for designing novel bioactive molecules.

The structural complexity of 1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine allows it to interact with various biological targets, which is why it is frequently explored in medicinal chemistry and pharmacology. The presence of the nitrophenyl group enhances its electron-withdrawing properties, while the piperazine ring contributes to its solubility and binding affinity. These characteristics make it a promising candidate for developing enzyme inhibitors and receptor modulators.

In recent years, the demand for sulfonamide derivatives like 1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine has surged due to their role in drug discovery and biochemical assays. Researchers are actively investigating its potential in treating neurological disorders, given its ability to cross the blood-brain barrier. Additionally, its alkyne functional group enables click chemistry applications, facilitating the synthesis of more complex drug candidates.

The synthesis of 1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine involves multi-step organic reactions, including sulfonylation and N-alkylation. Its purity and stability are critical for laboratory applications, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control. The compound is typically supplied as a high-purity powder, stored under controlled conditions to maintain its integrity.

From a commercial perspective, 1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine is available through specialized chemical suppliers catering to pharmaceutical research and academic institutions. Its market growth is driven by the increasing focus on targeted drug delivery and precision medicine. Companies are investing in scalable synthesis methods to meet the rising demand for this compound in high-throughput screening and lead optimization studies.

In conclusion, 1-[2-(2-Nitrophenyl)ethanesulfonyl]-4-(prop-2-yn-1-yl)piperazine (CAS No. 2094420-29-6) represents a valuable tool in modern drug development. Its unique structural features and broad applicability in biomedical research make it a compound of significant interest. As the pharmaceutical industry continues to evolve, this molecule is expected to play a pivotal role in the discovery of next-generation therapeutics.